Cas no 119128-13-1 ((Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate)
119128-13-1 structure
Product Name:(Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate
CAS No:119128-13-1
MF:C12H11NO5
MW:249.219443559647
CID:1208477
PubChem ID:1536427
Update Time:2025-09-23
(Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-[(3-nitrophenyl)methylene]-3-oxo-, methyl ester, (2Z)-
- (Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate
- NS00005748
- 2-(3-nitrobenzylidene)-acetoacetic acid methyl ester
- methyl 2-[(3-nitrophenyl)methylidene]-3-oxobutanoate
- 2-(3-NITROBENZYLIDENE)ACETOACETIC ACID METHYL ESTER
- Methyl 2-(3-nitrobenzylidene)-acetoacetate
- AKOS025117031
- methyl-2-(3-nitrobenzyliden)acetoacetate
- 2-[(3-nitrophenyl)methylene]-3-oxobutanoic acid, methyl ester
- DTXSID10960166
- Methyl 2-(3-nitrobenzylidene)acetoacetate
- methyl 3-nitrobenzylideneacetoacetate
- DB-019419
- 119128-13-1
- 39562-17-9
- Methyl 2-[(3-Nitrophenyl)methylene]-3-oxobutanoate
-
- Inchi: 1S/C12H11NO5/c1-8(14)11(12(15)18-2)7-9-4-3-5-10(6-9)13(16)17/h3-7H,1-2H3
- InChI Key: LYUBYLJQOZIBQB-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(C)=O)=CC1C=CC=C(C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 249.06373
- Monoisotopic Mass: 249.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 89.2A^2
Experimental Properties
- Density: 1.296
- Melting Point: 158℃
- Boiling Point: 387℃
- Flash Point: 172℃
- Refractive Index: 1.583
- PSA: 86.51
- LogP: 2.26340
(Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M303580-500mg |
(Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate |
119128-13-1 | 500mg |
$ 184.00 | 2023-09-07 | ||
| TRC | M303580-5g |
(Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate |
119128-13-1 | 5g |
$ 1453.00 | 2023-09-07 | ||
| TRC | M303580-5000mg |
(Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate |
119128-13-1 | 5g |
$1453.00 | 2023-05-18 |
(Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
119128-13-1 ((Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate) Related Products
- 39562-22-6(2-Methoxyethyl 2-(3-Nitrobenzylidene)acetoacetate)
- 39562-27-1(2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, Methyl Ester)
- 39562-16-8(Ethyl 3-Nitrobenzylideneacetoacetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent